Cas no 2243515-49-1 (Ethyl 2-fluoro-2-piperidin-4-ylideneacetate;hydrochloride)

• Product Name: Ethyl 2-fluoro-2-piperidin-4-ylideneacetate;hydrochloride
• CAS No: 2243515-49-1
• MF: C₉H₁₅ClFNO₂
• MW: 223.672305345535
• CID: 6255783
• PubChem ID: 138040460
• Update Time: 2025-08-02

Ethyl 2-fluoro-2-piperidin-4-ylideneacetate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6482576
• 2243515-49-1
• ethyl 2-fluoro-2-(piperidin-4-ylidene)acetate hydrochloride
• Ethyl 2-fluoro-2-piperidin-4-ylideneacetate;hydrochloride

• Inchi： 1S/C9H14FNO2.ClH/c1-2-13-9(12)8(10)7-3-5-11-6-4-7;/h11H,2-6H2,1H3;1H
• InChI Key： JQQJZZUXIYGJSE-UHFFFAOYSA-N
• SMILES： Cl.F/C(/C(=O)OCC)=C1/CCNCC/1

Computed Properties

• Exact Mass: 223.0775346g/mol
• Monoisotopic Mass: 223.0775346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 2-fluoro-2-piperidin-4-ylideneacetate;hydrochloride

Ethyl 2-fluoro-2-piperidin-4-ylideneacetate; Hydrochloride: A Comprehensive Overview

Ethyl 2-fluoro-2-piperidin-4-ylideneacetate; hydrochloride (CAS No. 2243515-49-1) is a chemical compound that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperidine ring with a fluoro-substituted acetate group. The hydrochloride salt form further enhances its stability and solubility, making it a valuable component in various research and industrial applications.

The synthesis of Ethyl 2-fluoro-2-piperidin-4-ylideneacetate; hydrochloride involves a series of intricate organic reactions, including nucleophilic substitution and acid-base neutralization. Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of this compound. Researchers have also explored its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most promising applications of Ethyl 2-fluoro-2-piperidin-4-ylideneacetate; hydrochloride lies in its role as an intermediate in drug discovery. Studies have shown that this compound exhibits potential bioactivity, particularly in modulating cellular signaling pathways. For instance, recent research has highlighted its ability to interact with key enzymes involved in metabolic disorders, suggesting its potential as a lead compound for therapeutic interventions.

In addition to its pharmacological applications, Ethyl 2-fluoro-2-piperidin-4-ylideneacetate; hydrochloride has also been investigated for its physical and chemical properties. Its stability under various conditions, coupled with its solubility profile, makes it an ideal candidate for formulation studies. Researchers have explored its compatibility with different excipients and delivery systems, paving the way for its use in advanced drug delivery technologies.

The structural uniqueness of Ethyl 2-fluoro-2-piperidin-4-ylideneacetate; hydrochloride also lends itself to applications in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of novel catalysts and sensors. Recent studies have demonstrated its potential as a chelating agent in coordination chemistry, opening new avenues for its use in industrial catalysis and analytical chemistry.

From a regulatory standpoint, Ethyl 2-fluoro-2-piperidin-4-ylideneacetate; hydrochloride has been subjected to rigorous safety assessments to ensure compliance with international standards. Its toxicity profile has been evaluated across multiple species, providing critical insights into its safe handling and use in research and industrial settings.

In conclusion, Ethyl 2-fluoro-2-piperidin-4-yldieneacetate; hydrochloride (CAS No. 2243515